Cas no 7168-93-6 (6-methoxy-2H-1,3-benzodioxole-5-carboxylic Acid)

6-Methoxy-2H-1,3-benzodioxole-5-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a benzodioxole core with a methoxy substituent at the 6-position. This compound is of interest in organic synthesis and pharmaceutical research due to its functionalized aromatic structure, which serves as a versatile intermediate for the preparation of more complex molecules. The presence of both the methoxy and carboxylic acid groups allows for selective modifications, enabling applications in medicinal chemistry and material science. Its rigid benzodioxole scaffold contributes to stability, while the carboxylic acid moiety facilitates further derivatization through esterification, amidation, or other coupling reactions. The compound is typically handled under standard laboratory conditions.

6-methoxy-2H-1,3-benzodioxole-5-carboxylic Acid structure

7168-93-6 structure

Product Name:6-methoxy-2H-1,3-benzodioxole-5-carboxylic Acid

CAS No:7168-93-6

MF:C₉H₈O₅

MW:196.156823158264

CID:545198

PubChem ID:11052552

Update Time:2025-10-13

6-methoxy-2H-1,3-benzodioxole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzodioxole-5-carboxylic acid, 6-methoxy-
- 6-methoxy-1,3-benzodioxole-5-carboxylic acid
- KISJQBUVHAHZFD-UHFFFAOYSA-N
- SCHEMBL6215960
- Z838150396
- 6-methoxybenzo[d][1,3]dioxole-5-carboxylicacid
- 6-Methoxy-1,3-dioxaindane-5-carboxylic acid
- 7168-93-6
- DTXSID10453422
- 6-methoxypiperonylic acid
- SY154371
- AKOS010877866
- 6-methoxybenzo[d][1,3]dioxole-5-carboxylic acid
- CS-0233732
- EN300-135765
- MFCD16061365
- 6-methoxy-2H-1,3-benzodioxole-5-carboxylic Acid
- Inchi： 1S/C9H8O5/c1-12-6-3-8-7(13-4-14-8)2-5(6)9(10)11/h2-3H,4H2,1H3,(H,10,11)
- InChI Key： KISJQBUVHAHZFD-UHFFFAOYSA-N
- SMILES： COC1C(C(=O)O)=CC2=C(OCO2)C=1

Computed Properties

Exact Mass: 196.03714
Monoisotopic Mass: 196.03717335g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 65Å²

Experimental Properties

PSA: 64.99

6-methoxy-2H-1,3-benzodioxole-5-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-methoxy-2H-1,3-benzodioxole-5-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M342655-10mg	6-methoxy-2H-1,3-benzodioxole-5-carboxylic Acid	7168-93-6		10mg	$ 50.00	2022-06-03
TRC	M342655-50mg	6-methoxy-2H-1,3-benzodioxole-5-carboxylic Acid	7168-93-6		50mg	$ 185.00	2022-06-03
TRC	M342655-100mg	6-methoxy-2H-1,3-benzodioxole-5-carboxylic Acid	7168-93-6		100mg	$ 295.00	2022-06-03
Enamine	EN300-135765-0.05g	6-methoxy-1,3-dioxaindane-5-carboxylic acid	7168-93-6	95%	0.05g	$179.0	2023-02-15
Enamine	EN300-135765-0.1g	6-methoxy-1,3-dioxaindane-5-carboxylic acid	7168-93-6	95%	0.1g	$268.0	2023-02-15
Enamine	EN300-135765-0.25g	6-methoxy-1,3-dioxaindane-5-carboxylic acid	7168-93-6	95%	0.25g	$383.0	2023-02-15
Enamine	EN300-135765-0.5g	6-methoxy-1,3-dioxaindane-5-carboxylic acid	7168-93-6	95%	0.5g	$601.0	2023-02-15
Enamine	EN300-135765-1.0g	6-methoxy-1,3-dioxaindane-5-carboxylic acid	7168-93-6	95%	1g	$0.0	2023-06-08
Enamine	EN300-135765-2.5g	6-methoxy-1,3-dioxaindane-5-carboxylic acid	7168-93-6	95%	2.5g	$1509.0	2023-02-15
Enamine	EN300-135765-5.0g	6-methoxy-1,3-dioxaindane-5-carboxylic acid	7168-93-6	95%	5.0g	$2235.0	2023-02-15